Cas no 1337289-53-8 (3-(4-chloro-2-methylphenyl)methylpyrrolidine)

• Product Name: 3-(4-chloro-2-methylphenyl)methylpyrrolidine
• CAS No: 1337289-53-8
• MF: C₁₂H₁₆ClN
• MW: 209.715142250061
• CID: 6483729
• PubChem ID: 83688595
• Update Time: 2025-10-28

3-(4-chloro-2-methylphenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-2-methylphenyl)methylpyrrolidine
• 1337289-53-8
• 3-[(4-chloro-2-methylphenyl)methyl]pyrrolidine
• EN300-1980882

• Inchi： 1S/C12H16ClN/c1-9-6-12(13)3-2-11(9)7-10-4-5-14-8-10/h2-3,6,10,14H,4-5,7-8H2,1H3
• InChI Key： ATQPOQGOLCEMMD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)CC1CNCC1

Computed Properties

• Exact Mass: 209.0971272g/mol
• Monoisotopic Mass: 209.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(4-chloro-2-methylphenyl)methylpyrrolidine

Professional Introduction to Compound with CAS No. 1337289-53-8 and Product Name: 3-(4-chloro-2-methylphenyl)methylpyrrolidine

The compound with the CAS number 1337289-53-8 and the product name 3-(4-chloro-2-methylphenyl)methylpyrrolidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The molecular structure, featuring a pyrrolidine core linked to a 4-chloro-2-methylphenyl moiety, positions it as a versatile scaffold for developing novel therapeutic agents.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of innovative drugs. The pyrrolidine ring, known for its biological activity and structural flexibility, has been extensively studied for its role in modulating various biological pathways. The presence of a 4-chloro-2-methylphenyl substituent further enhances its pharmacological profile by introducing electronic and steric effects that can influence binding affinity and metabolic stability. This combination makes 3-(4-chloro-2-methylphenyl)methylpyrrolidine a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential in addressing unmet medical needs. Current research indicates that derivatives of pyrrolidine have shown efficacy in treating conditions such as neurological disorders, inflammation, and infectious diseases. The chloro and methyl substituents on the aromatic ring contribute to the compound's ability to interact with biological targets, offering a basis for designing molecules with enhanced pharmacokinetic properties. This aligns with the broader trend in drug development towards creating compounds that are both potent and well-tolerated.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, which is crucial for optimizing drug candidates like 3-(4-chloro-2-methylphenyl)methylpyrrolidine. Techniques such as molecular docking and quantum mechanics simulations have been instrumental in understanding how this compound interacts with biological receptors. These studies have revealed that the compound exhibits favorable binding characteristics to targets involved in pain modulation and immune response, suggesting its potential as a lead molecule for new therapies.

The synthesis of 3-(4-chloro-2-methylphenyl)methylpyrrolidine involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of key intermediates, such as 4-chloro-2-methylbenzaldehyde, which is then coupled with pyrrolidine derivatives through various coupling reactions. The introduction of the methylpyrrolidine moiety requires careful control of reaction conditions to ensure high yield and purity. This synthetic route exemplifies the precision required in pharmaceutical manufacturing and underscores the importance of robust synthetic methodologies.

In vitro studies have begun to unravel the mechanistic aspects of 3-(4-chloro-2-methylphenyl)methylpyrrolidine, providing insights into its biological activity. Initial assays have shown that this compound demonstrates inhibitory effects on enzymes associated with inflammatory pathways. These findings are particularly exciting given the high prevalence of inflammatory diseases worldwide. Moreover, preliminary toxicity studies indicate that the compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical development.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the pace at which novel compounds like 3-(4-chloro-2-methylphenyl)methylpyrrolidine are being identified and optimized. Predictive models can now forecast properties such as solubility, bioavailability, and metabolic stability, allowing researchers to prioritize compounds that are most likely to succeed in clinical trials. This approach not only saves time but also resources, making drug development more efficient and cost-effective.

The future prospects for 3-(4-chloro-2-methylphenyl)methylpyrrolidine are bright, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into tangible medical benefits. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing complex diseases.

In conclusion, 3-(4-chloro-2-methylphenyl)methylpyrrolidine (CAS No. 1337289-53-8) stands out as a remarkable example of how structural innovation can lead to significant advances in medicine. Its unique combination of features positions it as a valuable asset in the quest for new treatments. With continued research and development, this compound has the potential to make substantial contributions to human health.